Cas no 916263-86-0 (2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)-)

2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)- structure
916263-86-0 structure
Product Name:2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)-
CAS No:916263-86-0
MF:C9H14O4
MW:186.205063343048
CID:786878
PubChem ID:53915366
Update Time:2025-04-19

2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)-
    • methyl 2-acetyloxy-4-methylpent-2-enoate
    • Methyl 2-(acetyloxy)-4-methylpent-2-enoate
    • DTXSID50707633
    • 916263-86-0
    • Inchi: 1S/C9H14O4/c1-6(2)5-8(9(11)12-4)13-7(3)10/h5-6H,1-4H3
    • InChI Key: ZGXHCKPTVHAQLC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(=O)OC)=CC(C)C

Computed Properties

  • Exact Mass: 186.08920892g/mol
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų
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